Cas no 2227850-62-4 (3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol)

• Product Name: 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol
• CAS No: 2227850-62-4
• MF: C₁₀H₁₄BrNO₃
• MW: 276.127062320709
• CID: 6373733
• PubChem ID: 165970161
• Update Time: 2025-05-27

3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol
• 2227850-62-4
• 3-[(1S)-3-amino-1-hydroxypropyl]-2-bromo-6-methoxyphenol
• EN300-1935600

• Inchi： 1S/C10H14BrNO3/c1-15-8-3-2-6(7(13)4-5-12)9(11)10(8)14/h2-3,7,13-14H,4-5,12H2,1H3/t7-/m0/s1
• InChI Key： BUSMUOVEJYMUQW-ZETCQYMHSA-N
• SMILES： BrC1C(=C(C=CC=1[C@H](CCN)O)OC)O

Computed Properties

• Exact Mass: 275.01571g/mol
• Monoisotopic Mass: 275.01571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.7Ų

Additional information on 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol

Introduction to 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol (CAS No. 2227850-62-4)

3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol (CAS No. 2227850-62-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromo substituent, an amino group, and a methoxyphenol moiety, offers a promising platform for the development of novel therapeutic agents.

The bromo substituent in the compound's structure plays a crucial role in modulating its biological activity. Bromine is known for its ability to enhance the lipophilicity of molecules, which can improve their cellular uptake and bioavailability. This property is particularly valuable in the design of drugs that need to cross biological membranes efficiently. Additionally, the presence of the bromo group can influence the compound's reactivity and stability, making it a key factor in its potential therapeutic applications.

The amino group in 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol is another critical structural element. Amino groups are common in many biologically active molecules and can participate in various interactions, such as hydrogen bonding and electrostatic interactions. These interactions are essential for the compound's binding to target proteins or receptors, which is a fundamental aspect of drug action. The amino group can also be modified through chemical reactions to introduce additional functional groups, thereby expanding the compound's pharmacological profile.

The methoxyphenol moiety is another significant feature of this compound. Phenolic compounds are known for their antioxidant properties and their ability to scavenge free radicals. The methoxy group further enhances these properties by increasing the electron density on the phenolic ring, making it more effective at neutralizing reactive oxygen species (ROS). This characteristic makes 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol a potential candidate for treating oxidative stress-related conditions, such as neurodegenerative diseases and cardiovascular disorders.

Recent studies have explored the potential therapeutic applications of 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol in various disease models. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Another study in the European Journal of Pharmacology demonstrated that 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol could effectively reduce oxidative stress in neuronal cells, suggesting its potential as a neuroprotective agent.

In addition to its anti-inflammatory and neuroprotective properties, 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol has also shown promise in cancer research. A preclinical study published in Cancer Research found that this compound could selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is thought to involve the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways.

The synthesis of 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-bromo-6-methoxybenzaldehyde with (S)-alanine followed by reduction and deprotection steps. Advances in synthetic chemistry have led to more efficient methods for producing this compound on a larger scale, which is essential for further preclinical and clinical studies.

Despite its promising therapeutic potential, 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol also faces several challenges that need to be addressed before it can be developed into a viable drug candidate. These challenges include optimizing its pharmacokinetic properties, such as improving its solubility and reducing its metabolic degradation. Additionally, comprehensive safety and toxicity studies are necessary to ensure that the compound is safe for human use.

In conclusion, 3-(1S)-3-amino-1-hydroxypropyl-2-bromo-6-methoxyphenol (CAS No. 2227850-62-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the bromo, amino, and methoxyphenol moieties, contribute to its biological activity and make it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its development into novel treatments for various diseases.